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Compound of Interest

3-(Bromomethyl)tetrahydro-2H-
pyran

Cat. No.: B038894

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Introduction 3-(Bromomethyl)tetrahydro-2H-pyran is a valuable synthetic intermediate,
incorporating the stable tetrahydropyran (THP) ring, a common motif in many natural products
and pharmaceutically active compounds. The primary alkyl bromide functionality makes it an
excellent electrophile for bimolecular nucleophilic substitution (Sn2) reactions.[1] This allows for
the straightforward introduction of a wide variety of functional groups by reacting it with different
nucleophiles. Sn2 reactions involve a backside attack by the nucleophile on the electrophilic
carbon, leading to the displacement of the leaving group (bromide) in a single, concerted step.

[1]

This document provides detailed experimental protocols for the reaction of 3-
(Bromomethyl)tetrahydro-2H-pyran with representative oxygen and nitrogen nucleophiles,
outlining methods for the synthesis of novel ether and amine derivatives.

General Reaction Pathway: Sn2 Mechanism

The substitution reactions involving 3-(Bromomethyl)tetrahydro-2H-pyran proceed via an
Sn2 mechanism due to the unhindered, primary nature of the electrophilic carbon.[2] This
pathway is characterized by the inversion of stereochemistry at the reaction center, although
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this specific substrate is achiral. A strong nucleophile attacks the carbon atom bonded to the
bromine, while the carbon-bromine bond simultaneously breaks.
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[NUU22EFCHU2082(THP)u22EFBr]u2078

Transition State ¢
Nucleophile (Nuu207B) Bromide (Bru207B)

Reactants Products

| 3-(Bromomethyl)tetrahydro-2H-pyran

Figure 1. General Su20992 Reaction Mechanism
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Figure 2. General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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